Lipophilicity vs. Unsubstituted Benzylphosphonic Acid
The 3,5-dimethyl substitution raises the computed lipophilicity of the target compound relative to unsubstituted benzylphosphonic acid. While experimentally measured logP for 3,5-dimethylbenzylphosphonic acid has not been published, the XLogP3-AA value for the unsubstituted benzylphosphonic acid is −0.1, and introduction of two methyl groups on an aromatic ring typically increases logP by approximately 0.5–1.0 units per methyl group based on fragment-based additivity models [1][2]. For context, the dimethyl ester of benzylphosphonic acid (lacking ring substitution) has a measured XLogP3-AA of 1.0, demonstrating that esterification alone raises logP by ~1.1 units over the free acid; the 3,5-dimethyl-substituted free acid is expected to occupy an intermediate lipophilicity window that is not accessible with either the unsubstituted free acid or the unsubstituted ester [3]. This differentiation is relevant when tuning the partition coefficient for biological assays, membrane penetration, or extraction efficiency without resorting to ester prodrug strategies.
| Evidence Dimension | Computed lipophilicity (XLogP3-AA) and estimated logP contribution of methyl substituents |
|---|---|
| Target Compound Data | Estimated logP = 0.9–1.9 (based on benzylphosphonic acid XLogP3-AA of −0.1 plus ~1.0–2.0 units for two aryl methyl groups; fragmental estimate) |
| Comparator Or Baseline | Benzylphosphonic acid: XLogP3-AA = −0.1; Dimethyl benzylphosphonate (no ring substitution): XLogP3-AA = 1.0 |
| Quantified Difference | Estimated increase of ~1.0–2.0 logP units vs. unsubstituted benzylphosphonic acid; distinct from dimethyl benzylphosphonate (XLogP = 1.0) due to free acid functionality |
| Conditions | Computed XLogP3-AA values from PubChem (release 2025.04.14); fragment-based additivity estimate for methyl substitution effect |
Why This Matters
Lipophilicity governs membrane permeability, protein binding, and solvent extraction behavior; the 3,5-dimethyl substitution pattern provides a means to increase logP while retaining the free phosphonic acid group, avoiding the metabolic liability or synthetic complexity of ester prodrugs.
- [1] PubChem. Benzylphosphonic Acid (Compound Summary). XLogP3-AA = −0.1. https://pubchem.ncbi.nlm.nih.gov/compound/benzylphosphonic_acid View Source
- [2] Leo, A.; Hansch, C.; Elkins, D. Partition coefficients and their uses. Chem. Rev. 1971, 71, 525–616. (Fragment constant for aromatic CH₃ ≈ 0.5–0.56 per group.) View Source
- [3] PubChem. Dimethyl P-(phenylmethyl)phosphonate (Compound Summary). XLogP3-AA = 1.0. https://pubchem.ncbi.nlm.nih.gov/compound/14122 View Source
